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Compound of Interest

Compound Name: 5-Bromo-2-methoxypyridine

Cat. No.: B044785 Get Quote

The proper disposal of 5-Bromo-2-methoxypyridine is crucial for maintaining laboratory

safety and environmental compliance. This chemical is classified as a hazardous substance,

causing skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3]

Adherence to established protocols is essential to mitigate risks to personnel and the

environment. This guide provides a step-by-step procedure for the safe handling and disposal

of 5-Bromo-2-methoxypyridine.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE). This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[4]

Skin Protection: Chemical-resistant gloves (e.g., butyl rubber or PVA, check manufacturer's

compatibility chart) and a lab coat.[4][5]

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhaling vapors.[4][6]

In case of accidental exposure:

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes. If irritation persists, seek medical attention.[1][3]
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Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do. Continue rinsing and get immediate medical attention.[1][4]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1][3]

Step-by-Step Disposal Protocol
Disposal of 5-Bromo-2-methoxypyridine must be handled through an approved hazardous

waste program.[4][7] It should never be disposed of down the drain or in regular trash.[7][8]

Step 1: Waste Identification and Segregation

A laboratory chemical is considered waste once it is no longer intended for use.[9]

Segregate 5-Bromo-2-methoxypyridine waste from incompatible materials such as acids,

bases, and strong oxidizing agents.[1][3]

Step 2: Container Selection and Labeling

Container: Use a suitable, leak-proof container with a screw-on cap that is in good condition.

[9][10] Plastic containers are often preferred for hazardous waste when compatible.[7]

Labeling: The container must be clearly labeled as "Hazardous Waste".[7] The label must

include:

The full chemical name: "5-Bromo-2-methoxypyridine". Do not use abbreviations or

chemical formulas.[7]

The quantity of the waste.

The date of waste generation.

The location of origin (e.g., department, room number).[7]

The name and contact information of the principal investigator.[7]

Appropriate hazard pictograms (e.g., irritant).[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20017&PLANT=d__ALF
https://www.echemi.com/sds/5-bromo-2-methoxypyridine-pd1805142453.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20017&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL2001714&productDescription=5-BRMO-2-METHOXYPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b044785?utm_src=pdf-body
https://www.echemi.com/sds/5-bromo-2-methoxypyridine-pd1805142453.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b044785?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20017&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAL2001714&productDescription=5-BRMO-2-METHOXYPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b044785?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044785?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Waste Storage

Location: Store the sealed waste container in a designated, well-ventilated hazardous waste

storage area.[4][10]

Secondary Containment: Place the primary waste container inside a secondary container,

such as a lab tray or dishpan, to contain any potential leaks. The secondary container should

be able to hold 110% of the volume of the primary container.[10]

Closure: Keep the waste container closed at all times, except when adding waste.[9][10]

Step 4: Arranging for Disposal

Contact EHS: Submit a hazardous waste pickup request to your institution's Environmental

Health and Safety (EHS) office.[7] This typically involves completing a hazardous waste

information form.[7]

Time Limits: Be aware of accumulation time limits. Hazardous waste must generally be

collected within 90 days of the start of accumulation.[10]

Step 5: Empty Container Disposal

An empty container that held 5-Bromo-2-methoxypyridine must be triple-rinsed with a

suitable solvent.[9]

The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous

waste.[9][11]

After triple-rinsing and air-drying, deface the original labels and the container may then be

disposed of in the regular trash.[9][11]

Quantitative Data for 5-Bromo-2-methoxypyridine
The following table summarizes key physical and chemical properties for 5-Bromo-2-
methoxypyridine.
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Property Value Source

Molecular Formula C₆H₆BrNO [1][2]

Molecular Weight 188.02 g/mol [1][2]

Appearance Clear Liquid [1]

Boiling Point 80 °C at 12 mmHg [2]

Density 1.453 g/mL at 25 °C [2]

Flash Point 96 °C (204.8 °F) - closed cup [2]

Refractive Index n20/D 1.555 [2]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of 5-Bromo-2-
methoxypyridine.
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Workflow for 5-Bromo-2-methoxypyridine Disposal
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Caption: Disposal workflow for 5-Bromo-2-methoxypyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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